Cas no 1213358-66-7 ((1S)-1-(2,3,4-TRIFLUOROPHENYL)BUTYLAMINE)

• Product Name: (1S)-1-(2,3,4-TRIFLUOROPHENYL)BUTYLAMINE
• CAS No: 1213358-66-7
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5593892
• PubChem ID: 103694431
• Update Time: 2025-05-20

(1S)-1-(2,3,4-TRIFLUOROPHENYL)BUTYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,3,4-TRIFLUOROPHENYL)BUTYLAMINE
• Benzenemethanamine, 2,3,4-trifluoro-α-propyl-, (αS)-
• 1213358-66-7
• N15191

• Inchi： 1S/C10H12F3N/c1-2-3-8(14)6-4-5-7(11)10(13)9(6)12/h4-5,8H,2-3,14H2,1H3/t8-/m0/s1
• InChI Key： BYLHLLUDOCQWFB-QMMMGPOBSA-N
• SMILES： N[C@H](C1=CC=C(F)C(F)=C1F)CCC

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 219.8±35.0 °C(Predicted)
• pka: 8.51±0.10(Predicted)

Additional information on (1S)-1-(2,3,4-TRIFLUOROPHENYL)BUTYLAMINE

Introduction to (1S)-1-(2,3,4-TRIFLUOROPHENYL)BUTYLAMINE and Its Significance in Modern Chemical Research

The compound with the CAS number 1213358-66-7 is a fascinating molecule known as (1S)-1-(2,3,4-trifluorophenyl)butylamine. This chiral amine derivative has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. The presence of a trifluorophenyl group and a specifically configured butylamine moiety makes this compound a promising candidate for various biochemical interactions, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The trifluorophenyl group, characterized by its three fluorine atoms attached to a benzene ring, imparts enhanced metabolic stability and lipophilicity to molecules. These properties are highly desirable in drug design, as they can improve the bioavailability and binding affinity of a drug candidate. The specific stereochemistry of (1S)-1-(2,3,4-trifluorophenyl)butylamine, denoted by the (1S) configuration, further adds to its appeal, as enantiomeric purity is often crucial for the efficacy and safety of pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) drugs. The trifluorophenyl moiety has been shown to enhance blood-brain barrier penetration, a critical factor for many CNS therapeutics. Additionally, the amine group provides a versatile handle for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of the molecule. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, where the trifluorophenyl group can modulate binding interactions with target proteins.

The structural motif of (1S)-1-(2,3,4-trifluorophenyl)butylamine also finds relevance in materials science. Fluorinated aromatic compounds are known for their exceptional thermal stability and resistance to chemical degradation. These characteristics make them valuable in the development of advanced polymers and coatings. Moreover, the chiral nature of this compound opens avenues for research in asymmetric catalysis and resolution techniques, which are essential for producing enantiomerically pure compounds on an industrial scale.

From a synthetic chemistry perspective, the preparation of (1S)-1-(2,3,4-trifluorophenyl)butylamine presents an intriguing challenge. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced techniques such as chiral auxiliary-assisted synthesis or biocatalytic methods have been explored to optimize this process. The growing interest in green chemistry has also spurred efforts to develop more sustainable synthetic routes for this compound, emphasizing minimal waste generation and energy efficiency.

The pharmacological profile of (1S)-1-(2,3,4-trifluorophenyl)butylamine has been extensively studied in preclinical models. Initial investigations suggest that it exhibits moderate affinity for certain neurotransmitter receptors, making it a potential lead compound for treating neurological disorders. However, further research is needed to fully elucidate its mechanism of action and assess its therapeutic potential. Collaborative efforts between academic researchers and industry scientists are crucial for translating these findings into clinical applications.

In conclusion, (1S)-1-(2,3,4-trifluorophenyl)butylamine (CAS no: 1213358-66-7) represents a significant advancement in chemical research with broad implications for pharmaceuticals and materials science. Its unique structural features and promising biological activity position it as a valuable building block for future drug discovery efforts. As our understanding of fluorinated compounds continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of therapeutic interventions.